Ethyl 2-piperidin-3-ylcyclopropane-1-carboxylate

• IUPAC Name: ethyl 2-piperidin-3-ylcyclopropane-1-carboxylate
• InChI: InChI=1S/C11H19NO2/c1-2-14-11(13)10-6-9(10)8-4-3-5-12-7-8/h8-10,12H,2-7H2,1H3
• InChI Key: ADMQQIKMBYAODZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC1C2CCCNC2
• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol

Description

Ethyl 2-piperidin-3-ylcyclopropane-1-carboxylate, also known as EPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. EPC is a cyclic amine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism Of Action

Ethyl 2-piperidin-3-ylcyclopropane-1-carboxylate acts as a modulator of the GABA-A receptor, which is involved in the regulation of neurotransmitter release in the central nervous system. It also interacts with other biological targets such as the sigma-1 receptor, which is involved in the regulation of neuronal activity and apoptosis.

Biochemical And Physiological Effects

Studies have shown that Ethyl 2-piperidin-3-ylcyclopropane-1-carboxylate has anxiolytic and anticonvulsant effects, making it a potential candidate for the treatment of anxiety and epilepsy. It also has neuroprotective properties and has been shown to reduce oxidative stress and inflammation in the brain.

Advantages And Limitations For Lab Experiments

Ethyl 2-piperidin-3-ylcyclopropane-1-carboxylate has several advantages for lab experiments, including its high potency and selectivity for specific biological targets. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of Ethyl 2-piperidin-3-ylcyclopropane-1-carboxylate, including the development of new synthetic methods, the identification of new biological targets, and the investigation of its potential applications in the treatment of neurological disorders. Additionally, further studies are needed to determine the optimal dosage and administration of Ethyl 2-piperidin-3-ylcyclopropane-1-carboxylate for therapeutic use.
Conclusion:
In conclusion, Ethyl 2-piperidin-3-ylcyclopropane-1-carboxylate is a promising compound that has potential applications in drug discovery and development. Its mechanism of action and physiological effects have been extensively studied, and further research is needed to fully understand its potential therapeutic benefits.

Synthesis Methods

Ethyl 2-piperidin-3-ylcyclopropane-1-carboxylate can be synthesized using different methods, including the reaction of ethyl 2-bromo-2-cyclopropanecarboxylate with piperidine in the presence of a base such as potassium carbonate. Other methods involve the use of palladium-catalyzed cross-coupling reactions and Grignard reagents.

Scientific Research Applications

Ethyl 2-piperidin-3-ylcyclopropane-1-carboxylate has been found to have potential applications in drug discovery and development due to its ability to interact with various biological targets. Its synthetic versatility and structural diversity make it a promising candidate for the development of new drugs.